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Compound of Interest

Compound Name: Tetrabutylammonium lodide

Cat. No.: B033386

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for Tetrabutylammonium lodide
(TBAI), a quaternary ammonium salt utilized in various chemical syntheses and laboratory
applications. Understanding its properties and associated hazards is crucial for safe handling
and use in research and development settings.

Chemical and Physical Properties

Tetrabutylammonium iodide is a white to off-white crystalline solid.[1][2] It is hygroscopic,
meaning it readily absorbs moisture from the air, and is also sensitive to light.[3][4] Proper
storage in a cool, dry, well-ventilated area in a tightly closed, light-resistant container is
essential.[4][5]
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Property Value References
Molecular Formula CieH3s6IN [61[7]

Molar Mass 369.37 g/mol [1]

Melting Point 141-143 °C [7]

Density 1.20 g/cm? [7]

B Soluble in water and methanol.
Solubility _ [7]
Insoluble in benzene.

White to off-white crystalline
Appearance i [11[8]
soli

Toxicological Data

TBAI is harmful if swallowed and causes skin and serious eye irritation.[5][8] It may also cause
respiratory irritation.[5][8]

Metric Value Species References
LD50 Oral 1990 mg/kg Rat [3114]
LC50 (Zebra fish) > 100 mg/I Danio rerio

Hazard Identification and Classification

Tetrabutylammonium iodide is classified as an irritant and is harmful. Appropriate personal
protective equipment (PPE) should always be used when handling this substance.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation
Eye irritation ) H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets.[5][8]

Experimental Protocols: Safety and Handling
Detailed procedures for safe handling and emergency situations are critical. The following
protocols are derived from standard safety data sheets.

4.1. Personal Protective Equipment (PPE) Protocol

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves (tested according to EN 374) and
clothing to prevent skin exposure.[3][6]

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[3][°]
4.2. First Aid Measures Protocol

o After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.
Consult a physician.[5][10]

¢ In Case of Skin Contact: Take off contaminated clothing. Wash off with soap and plenty of

water. Consult a physician.[5][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TETRABUTYL-AMMONIUM-IODIDE-CASNO-311-28-06218-EN.aspx
https://pim-resources.coleparmer.com/sds/17317.pdf
https://pim-resources.coleparmer.com/sds/17317.pdf
https://www.carlroth.com/medias/SDB-4735-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTIwODZ8YXBwbGljYXRpb24vcGRmfGFEQXhMMmd4T0M4NU1UZ3hOems1TnpFd056VXdMMU5FUWw4ME56TTFYMGxGWDBWT0xuQmtaZ3w0MDdhZDE2YjY5MGI2OTc3YWFkMjdhNjIwODQ5NjBiOWFkOTBhNTM2MzA1NGQ1MWM2YmNjZDc2NjgwZDNkZGJj
https://pim-resources.coleparmer.com/sds/17317.pdf
https://www.fishersci.com/store/msds?partNumber=O610925&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/tetrabutylammonium_iodide.pdf
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://www.carlroth.com/medias/SDB-4735-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTIwODZ8YXBwbGljYXRpb24vcGRmfGFEQXhMMmd4T0M4NU1UZ3hOems1TnpFd056VXdMMU5FUWw4ME56TTFYMGxGWDBWT0xuQmtaZ3w0MDdhZDE2YjY5MGI2OTc3YWFkMjdhNjIwODQ5NjBiOWFkOTBhNTM2MzA1NGQ1MWM2YmNjZDc2NjgwZDNkZGJj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding
the eyelids apart, and consult a physician.[5][6]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[5][10]

4.3. Accidental Release Measures Protocol

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.[5][10]

e Environmental Precautions: Do not let product enter drains.[5]

e Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[5][10]

4.4. Firefighting Measures Protocol

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][10]

e Special Hazards: Hazardous combustion products may include carbon oxides, nitrogen
oxides (NOXx), and hydrogen iodide.[4][5]

» Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.
[51[10]

Logical Workflow for Handling a Chemical Spili

The following diagram outlines the logical steps to be taken in the event of a
Tetrabutylammonium lodide spill.
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Initial Actions

mmediately

Evacuate unnecessary personnel

;

Ensure adequate ventilation

Containment & Cleanup

Wear appropriate PPE
(Gloves, Goggles, Respirator)

;

Contain the spill
(Cover drains)

l

Clean up spill mechanically
(Sweep or vacuum)

;

Place in a suitable,
closed container for disposal

Final|Steps
Y

Decontaminate the area

;

Report the incident

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for responding to a Tetrabutylammonium lodide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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